3,6,9,12,15,18-Heneicosahexaene

• Molecular Formula: C21H32
• Molecular Weight: 284.5 g/mol
• IUPAC Name: (3E,6E,9E,12E,15E,18E)-henicosa-3,6,9,12,15,18-hexaene
• InChI: InChI=1S/C21H32/c1-3-5-7-9-11-13-15-17-19-21-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20H,3-4,9-10,15-16,21H2,1-2H3/b7-5+,8-6+,13-11+,14-12+,19-17+,20-18+
• InChI Key: AMGFAFLDDFGVIQ-NWUVBWGCSA-N
• Isomeric SMILES: CC/C=C/C/C=C/C/C=C/C/C=C/C/C=C/C/C=C/CC
• Canonical SMILES: CCC=CCC=CCC=CCC=CCC=CCC=CCC
• CAS No.: 127702-72-1

Description

3,6,9,12,15,18-Heneicosahexaene is a polyunsaturated hydrocarbon with the molecular formula C21H32. It is characterized by its six double bonds located at positions 3, 6, 9, 12, 15, and 18. This compound is found in marine planktonic plants and animals and is believed to be derived from docosahexaenoic acid .

Preparation Methods

3,6,9,12,15,18-Heneicosahexaene can be isolated from marine planktonic algae and animals. Its structure is established using ultraviolet, infrared, and mass spectrometry in combination with chemical techniques . The compound is likely derived from the corresponding docosahexaenoic acid through decarboxylation

Chemical Reactions Analysis

3,6,9,12,15,18-Heneicosahexaene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form epoxides or other oxygenated derivatives.

Reduction: Hydrogenation can reduce the double bonds to form saturated hydrocarbons.

Substitution: Halogenation can occur at the double bonds, leading to the formation of halogenated derivatives.

Common reagents used in these reactions include hydrogen gas for reduction, halogens for substitution, and oxidizing agents like peroxides for oxidation. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

3,6,9,12,15,18-Heneicosahexaene has several scientific research applications:

Chemistry: It is used as a model compound to study the behavior of polyunsaturated hydrocarbons.

Biology: The compound’s presence in marine organisms helps researchers understand the marine food web and the stability of hydrocarbons in animal lipids.

Medicine: Its derivatives may have potential therapeutic applications, although specific uses are still under investigation.

Industry: The compound’s stability and unique structure make it a candidate for various industrial applications, including the development of new materials and chemical processes.

Comparison with Similar Compounds

3,6,9,12,15,18-Heneicosahexaene is similar to other polyunsaturated hydrocarbons, such as:

3,6,9,12,15,19,22,25,28-Hentriacontanonaene: A very long chain polyunsaturated hydrocarbon found in marine bacteria.

Docosahexaenoic acid (DHA): A precursor to this compound, commonly found in marine organisms.

The uniqueness of this compound lies in its specific structure and stability within marine organisms, making it a valuable compound for studying marine biology and chemistry .